N-cyclohexyl-N'-(3-phenylpropyl)thiourea

• IUPAC Name: 1-cyclohexyl-3-(3-phenylpropyl)thiourea
• InChI: InChI=1S/C16H24N2S/c19-16(18-15-11-5-2-6-12-15)17-13-7-10-14-8-3-1-4-9-14/h1,3-4,8-9,15H,2,5-7,10-13H2,(H2,17,18,19)
• InChI Key: WBVQIFRQTDIGJM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)NCCCC2=CC=CC=C2
• Molecular Formula: C16H24N2S
• Molecular Weight: 276.4 g/mol
• Solubility: 22.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclohexyl-N'-(3-phenylpropyl)thiourea, also known as CPPU, is a synthetic plant growth regulator that has been widely used in agricultural practices. CPPU belongs to the family of phenylurea compounds and has been shown to promote cell division, increase fruit set, and improve fruit quality in various crops.

Mechanism of Action

N-cyclohexyl-N'-(3-phenylpropyl)thiourea acts as a cytokinin-like substance in plants, promoting cell division and differentiation. It also stimulates the production of auxin, a hormone that regulates plant growth and development. This compound has been shown to increase the activity of enzymes involved in cell wall metabolism, leading to an increase in fruit size and firmness.
Biochemical and Physiological Effects
This compound has been shown to affect various physiological and biochemical processes in plants. It has been shown to increase the activity of antioxidant enzymes, leading to a reduction in oxidative stress. This compound also increases the concentration of soluble sugars and organic acids in fruits, leading to an improvement in fruit quality.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N'-(3-phenylpropyl)thiourea is a potent plant growth regulator that can be used at low concentrations. It is also stable under various environmental conditions, making it suitable for use in field experiments. However, this compound can be toxic to some plant species and can have negative effects on plant growth and development if used at high concentrations.

Future Directions

There are several future directions for research on N-cyclohexyl-N'-(3-phenylpropyl)thiourea. One area of research could be the development of new synthesis methods for this compound that are more efficient and environmentally friendly. Another area of research could be the investigation of the effects of this compound on plant-microbe interactions, as well as its potential use as a biocontrol agent. Finally, research could be conducted on the effects of this compound on human health and the environment, as it is a synthetic compound that can potentially have negative effects on these areas.

Scientific Research Applications

N-cyclohexyl-N'-(3-phenylpropyl)thiourea has been extensively studied for its effects on plant growth and development. It has been shown to increase fruit set and yield in various crops such as grapes, apples, kiwifruit, and strawberries. This compound has also been shown to improve fruit quality by increasing sugar content, firmness, and color.